Cas no 62702-44-7 (Hexanediol disalicylate)

• Product Name: Hexanediol disalicylate
• CAS No: 62702-44-7
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• CID: 434706
• Update Time: 2023-08-03

Hexanediol disalicylate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-, 1,6-hexanediyl ester
• hexanediol disalicylate
• ORT515V9E1
• 1,6-Hexylene disalicylate
• Hexanediol disalicylate [INCI]
• 1,6-Hexanediol bis(2-hydroxybenzoate)
• Q27285805
• Benzoic acid, 2-hydroxy-, 1,1'-(1,6-hexanediyl) ester
• Hexanediol disalicylate

• Inchi： 1S/C20H22O6/c21-17-11-5-3-9-15(17)19(23)25-13-7-1-2-8-14-26-20(24)16-10-4-6-12-18(16)22/h3-6,9-12,21-22H,1-2,7-8,13-14H2
• InChI Key： BOPXLSMVXSTANB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1O)=O)CCCCCCOC(C1C=CC=CC=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 398
• XLogP3: 5.7
• Topological Polar Surface Area: 93.1